![molecular formula C9H8ClF2NO B5716241 N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide](/img/structure/B5716241.png)
N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide
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Overview
Description
N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide, also known as Diflufenican, is a herbicide that is widely used in agriculture to control broad-leaved weeds in cereal crops. It was first developed by Bayer in the 1980s and has since become a popular herbicide due to its high effectiveness and low toxicity.
Mechanism of Action
N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide works by inhibiting the enzyme phytoene desaturase, which is involved in the biosynthesis of carotenoids. This leads to the accumulation of phytoene, a colorless compound that is toxic to plants. The lack of carotenoids in the plants leads to a reduction in photosynthesis, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Studies have shown that this compound has no significant effects on the biochemical and physiological processes in mammals. It is rapidly metabolized and excreted from the body, and there is no evidence of accumulation in the body over time. However, it has been found to be toxic to aquatic organisms such as fish and algae.
Advantages and Limitations for Lab Experiments
N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide is a highly effective herbicide that is widely used in agriculture. It has several advantages for use in lab experiments, including its low toxicity to mammals and its specificity for inhibiting phytoene desaturase. However, its toxicity to aquatic organisms and its potential to contaminate the environment are significant limitations that must be considered.
Future Directions
There are several future directions for research on N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide. One area of research could focus on developing new formulations of the herbicide that are more environmentally friendly and less toxic to aquatic organisms. Another area of research could focus on identifying new targets for herbicides that are less likely to lead to the development of herbicide-resistant weeds. Additionally, research could be conducted on the effects of this compound on non-target organisms such as bees and other pollinators.
Synthesis Methods
The synthesis of N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide involves the reaction of 2-chloro-4-methylphenol with 2,2-difluoroacetyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide has been extensively studied for its herbicidal properties and its effects on the environment. It has been found to be highly effective in controlling weeds such as blackgrass, chickweed, and cleavers. Its mode of action involves inhibiting the biosynthesis of carotenoids, which are essential for photosynthesis in plants.
properties
IUPAC Name |
N-(2-chloro-4-methylphenyl)-2,2-difluoroacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClF2NO/c1-5-2-3-7(6(10)4-5)13-9(14)8(11)12/h2-4,8H,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOXVCYDZADOSIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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